Cas no 445-65-8 (2-fluoro-3,5-dinitrobenzoic Acid)

• Product Name: 2-fluoro-3,5-dinitrobenzoic Acid
• CAS No: 445-65-8
• MF: C₇H₃FN₂O₆
• MW: 230.1069252491
• CID: 1516327
• Update Time: 2025-05-25

2-fluoro-3,5-dinitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3,5-dinitrobenzoic Acid
• CTK1J8610
• 2-fluoro-3,5-dimethoxybenzoic acid methyl ester
• 2-Fluor-3,5-dinitro-benzoesaeure
• LS10057
• AGN-PC-0CYCE9
• 2-fluoro-3,5-dinitro-benzoic acid
• KB-53900
• SureCN1822622
• Benzoic acid, 2-fluoro-3,5-dimethoxy-, methyl ester
• 2-fluoro-3,5-dimethoxy-benzoic acid methyl ester
• CTK1J8610; 2-fluoro-3,5-dimethoxybenzoic acid methyl ester; 2-Fluor-3,5-dinitro-benzoesaeure; LS10057; AGN-PC-0CYCE9; 2-fluoro-3,5-dinitro-benzoic acid; KB-53900; SureCN1822622; Benzoic acid, 2-fluoro-3,5-dimethoxy-, methyl ester; 2-fluoro-3,5-dimethoxy-benzoic acid methyl ester;

• Inchi： 1S/C7H3FN2O6/c8-6-4(7(11)12)1-3(9(13)14)2-5(6)10(15)16/h1-2H,(H,11,12)
• InChI Key： VJNLENXGKDEAMI-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C(=O)O)[N+](=O)[O-])[N+](=O)[O-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-fluoro-3,5-dinitrobenzoic Acid

Comprehensive Overview of 2-Fluoro-3,5-dinitrobenzoic Acid (CAS No. 445-65-8): Properties, Applications, and Industry Insights

2-Fluoro-3,5-dinitrobenzoic Acid (CAS 445-65-8) is a specialized organic compound with a unique molecular structure, combining a benzoic acid core with fluorine and nitro functional groups. This fluorinated aromatic acid has garnered significant attention in pharmaceutical research, agrochemical development, and materials science due to its versatile reactivity. The presence of both electron-withdrawing groups (fluoro and nitro) makes it an excellent intermediate for nucleophilic substitution reactions, a property highly valued in modern synthetic chemistry.

In recent years, the demand for fluorinated building blocks like 2-Fluoro-3,5-dinitrobenzoic Acid has surged, driven by trends in drug discovery and green chemistry. Researchers frequently search for "nitroaromatic compounds in medicinal chemistry" or "fluorine effects on drug bioavailability," reflecting the compound's relevance in optimizing pharmacokinetic properties. Its meta-substituted nitro groups enable selective transformations, addressing the industry's need for regioselective synthesis methodologies.

The compound's crystalline form (typically yellow needles) and moderate solubility in polar organic solvents make it practical for laboratory use. Analytical techniques like HPLC purification and NMR characterization are commonly employed to verify its purity, as discussed in recent publications about "quality control for synthetic intermediates." Thermal stability studies (DSC/TGA) confirm its suitability for reactions requiring temperatures up to 200°C, a feature often queried in searches about "high-temperature stable fluorinated compounds."

Environmental and safety considerations align with current "sustainable chemical synthesis" trends. While not classified as hazardous under standard protocols, proper handling of nitro-containing compounds remains essential. The scientific community actively investigates "biodegradation pathways for nitroaromatics," with recent studies exploring microbial degradation as an eco-friendly disposal method for such derivatives.

Industrial applications leverage its role in creating advanced materials, particularly in liquid crystal formulations and polymeric photoinitiators. Patent analyses reveal growing interest in "fluorinated monomers for specialty polymers," where 445-65-8 serves as a precursor. The compound's ability to modify electron transport properties makes it valuable in developing organic electronic materials, a hot topic in "next-generation OLED components" research.

Emerging applications in proteomics research utilize its derivatization potential for mass spectrometry tags, addressing common search queries about "chemical labeling for protein analysis." The fluorine atom's 19F NMR activity enables non-invasive tracking in biological systems, contributing to studies on "fluorine in molecular imaging probes."

Market analysis indicates steady growth for fine chemicals like 2-Fluoro-3,5-dinitrobenzoic Acid, particularly in Asia-Pacific regions investing in pharmaceutical innovation. Quality standards emphasize low heavy metal content and high chromatographic purity, reflecting industry priorities found in searches for "GMP-grade chemical intermediates."

Future research directions may explore its potential in metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), as suggested by increasing academic interest in "nitroaromatic linkers for porous materials." The compound's dual functionality positions it as a candidate for multicomponent reactions, aligning with green chemistry principles of atom economy and step reduction.